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Compound of Interest

Compound Name: Glycerol 1,3-Dimethacrylate

Cat. No.: B158651 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of Glycerol 1,3-dimethacrylate.

Glycerol 1,3-dimethacrylate, a monomer commonly used in the formulation of polymer

materials, requires careful management as a hazardous waste. Disposal should always be in

accordance with applicable regional, national, and local laws and regulations[1][2].

Immediate Safety Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification

Eye Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).

Hand Protection

Chemical impermeable gloves (e.g., butyl

rubber or polyvinyl alcohol). Gloves must be

inspected prior to use.

Protective Clothing
Wear fire/flame resistant and impervious

clothing. A lab coat should be worn at all times.

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with a

suitable cartridge.

This data is synthesized from multiple safety data sheets.

Step-by-Step Disposal Procedure
The primary recommended method for the disposal of Glycerol 1,3-dimethacrylate is through

a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing[3].

Do not discharge to sewer systems or contaminate water, foodstuffs, feed, or seed[3].

Step 1: Waste Collection

Segregation: Collect waste Glycerol 1,3-dimethacrylate and any materials contaminated

with it (e.g., paper towels, pipette tips) separately from other waste streams. Do not mix with

other types of waste to avoid dangerous reactions[4].

Container: Use a designated, properly labeled hazardous waste container. The container

should be suitable and closed to prevent leakage or evaporation[3]. Keep the container in a

well-ventilated area.

Step 2: Labeling

Hazardous Waste Label: Affix a hazardous waste label to the container as soon as the first

drop of waste is added.
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Contents: Clearly label the container with "Hazardous Waste" and "Glycerol 1,3-
Dimethacrylate". Include the date when the waste was first added.

Step 3: Storage

Location: Store the waste container in a designated, cool, dry, and well-ventilated secondary

containment area.

Incompatibilities: Store away from strong oxidizing agents, acids, alkalis, and halogens[1][5].

Ignition Sources: Keep away from all sources of ignition, including heat, sparks, and open

flames. Use spark-proof tools and explosion-proof equipment in the vicinity[3][5].

Step 4: Disposal

Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)

department or a licensed hazardous waste disposal contractor for pickup and disposal.

Documentation: Follow all institutional and regulatory requirements for waste manifest and

tracking.

Disposal of Empty Containers:

Empty containers of Glycerol 1,3-dimethacrylate may still contain hazardous residues.

Triple Rinsing: Containers can be triple rinsed with a suitable solvent. The rinsate must be

collected and disposed of as hazardous waste[6].

Puncturing: After proper cleaning, the packaging can be punctured to make it unusable for

other purposes[3].

Disposal: Once decontaminated, the container can be offered for recycling, reconditioning, or

disposed of in a sanitary landfill as non-hazardous waste, depending on local regulations[3]

[6].

Spill and Emergency Procedures
In the event of a spill:
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Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains[3].

Cleanup: Absorb the spill with an inert, non-combustible material (e.g., sand, earth,

vermiculite). Collect the absorbed material and place it into a suitable, closed container for

disposal as hazardous waste[3].

Decontamination: Clean the spill area thoroughly.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Glycerol 1,3-dimethacrylate.
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Caption: Disposal workflow for Glycerol 1,3-dimethacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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